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Compound of Interest

Compound Name: 5-Bromothiazole-4-carboxylic acid

Cat. No.: B009547

An In-depth Technical Guide to 5-Bromothiazole-4-carboxylic Acid

This guide provides a comprehensive technical overview of 5-Bromothiazole-4-carboxylic
acid, a heterocyclic building block of significant interest in medicinal chemistry and materials
science. Designed for researchers, scientists, and drug development professionals, this
document synthesizes core physicochemical data, spectroscopic insights, reactivity profiles,
and practical application protocols.

Introduction: The Thiazole Scaffold in Modern
Chemistry

The thiazole ring is a privileged heterocyclic motif, prominently featured in numerous FDA-
approved pharmaceuticals and biologically active compounds.[1] Its unique electronic
properties, ability to engage in hydrogen bonding, and structural rigidity make it a cornerstone
of modern drug design. 5-Bromothiazole-4-carboxylic acid emerges as a particularly
valuable synthetic intermediate. The strategic placement of a carboxylic acid group and a
bromine atom provides two orthogonal reactive sites, enabling sequential and diverse chemical
modifications. This dual functionality allows for the construction of complex molecular
architectures, making it a sought-after precursor in the synthesis of novel therapeutic agents
and functional materials.

Core Physicochemical and Structural Data
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A precise understanding of a compound's fundamental properties is critical for its effective use
in research and development. The key identifiers and physical characteristics of 5-
Bromothiazole-4-carboxylic acid are summarized below.

Chemical Identity and Properties

Property Data Reference(s)

5-bromo-1,3-thiazole-4-
IUPAC Name o [2]
carboxylic acid

5-bromo-4-thiazolecarboxylic
Synonyms acid, 5-bromothiazole-4- [2]

carboxylicacid

CAS Number 103878-58-6 [2]
Molecular Formula C4H2BrNO2S [2][3]
Molecular Weight 208.03 g/mol [2][3]
Appearance Solid [2]
) Typically available at 295% or
Purity [2][3]
>98%
SMILES 0=C(0O)C1=C(Br)SC=N1 N/A

AZYQIQWMHMYDPO-
InChl Key [2]
UHFFFAOYSA-N

Structural Diagram

The molecular structure features a five-membered thiazole ring substituted with a bromine
atom at position 5 and a carboxylic acid group at position 4.
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Cross-Coupling Reactions Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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